Cas no 21640-31-3 (1,3(2H,4H)-Isoquinolinedione, 2-(phenylmethyl)-)

• Product Name: 1,3(2H,4H)-Isoquinolinedione, 2-(phenylmethyl)-
• CAS No: 21640-31-3
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD00474284
• CID: 290092
• PubChem ID: 272514
• Update Time: 2025-04-19

1,3(2H,4H)-Isoquinolinedione, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione, 2-(phenylmethyl)-
• 2-benzyl-4H-isoquinoline-1,3-dione
• 2-benzyl-1,3(2H,4H)-isoquinolinedione
• 2-Benzyl-4H-isochinolin-1,3-dion
• 2-benzylisoquinoline-1,3(2h,4h)-dione
• AC1L6RWJ
• AC1Q6JCH
• AGN-PC-00KH8P
• Bionet2_000914
• NSC116967
• HMS2300J04
• 2-benzyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• SR-01000669246
• cid_272514
• SR-01000669246-2
• DTXSID60297631
• Oprea1_251939
• WLKLQVQYVROPCI-UHFFFAOYSA-N
• MFCD00474284
• BDBM41005
• HMS1366J12
• NSC-116967
• CHEMBL1466516
• SMR000125671
• N-benzylhomophthalimide
• 2-benzyl-4H-isoquinoline-1,3-quinone
• SCHEMBL2586644
• 21640-31-3
• MLS000540413
• 2-(phenylmethyl)-4H-isoquinoline-1,3-dione
• AKOS015991712
• 10L-705

• MDL： MFCD00474284
• Inchi： 1S/C16H13NO2/c18-15-10-13-8-4-5-9-14(13)16(19)17(15)11-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： WLKLQVQYVROPCI-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: 2.3

Experimental Properties

• Density: 1.265
• Boiling Point: 466.4°Cat760mmHg
• Flash Point: 223.9°C
• Refractive Index: 1.638
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines